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Introduction
Trehalose, a naturally occurring disaccharide, has emerged as a promising therapeutic agent

in the study of neurodegenerative diseases.[1][2][3][4] Its neuroprotective properties are

attributed to its ability to enhance autophagy, stabilize proteins, reduce protein aggregation,

and mitigate neuroinflammation.[1][2][3][4] This document provides detailed application notes

and experimental protocols for the use of trehalose in animal models of Alzheimer's Disease

(AD), Parkinson's Disease (PD), Huntington's Disease (HD), and Amyotrophic Lateral Sclerosis

(ALS).

Mechanism of Action
Trehalose exerts its neuroprotective effects through multiple pathways. A primary mechanism

is the induction of autophagy, the cellular process responsible for clearing damaged organelles

and misfolded proteins.[1][3][4] Notably, trehalose induces autophagy through an mTOR-

independent pathway, which may offer advantages over mTOR-dependent inducers.[5][6][7][8]

[9] It has been shown to activate Transcription Factor EB (TFEB), a master regulator of

lysosomal biogenesis and autophagy.[1][10] Additionally, trehalose can act as a chemical

chaperone, stabilizing protein structures and preventing the aggregation of pathogenic proteins
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such as amyloid-beta (Aβ), tau, alpha-synuclein (α-syn), and mutant huntingtin (mHtt).[1][2][11]

[12]

Signaling Pathways of Trehalose
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.preprints.org/manuscript/202407.2503/v1
https://pmc.ncbi.nlm.nih.gov/articles/PMC4091147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4091147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4091147/
https://www.tandfonline.com/doi/abs/10.4161/auto.25188
https://pubmed.ncbi.nlm.nih.gov/23851366/
https://pubmed.ncbi.nlm.nih.gov/23851366/
https://www.researchgate.net/publication/259807461_MTOR-independent_autophagic_enhancer_trehalose_prolongs_motor_neuron_survival_and_ameliorates_the_autophagic_flux_defect_in_a_mouse_model_of_amyotrophic_lateral_sclerosis
https://pubmed.ncbi.nlm.nih.gov/24441414/
https://pubmed.ncbi.nlm.nih.gov/24441414/
https://pubmed.ncbi.nlm.nih.gov/24441414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6526812/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6526812/
https://pubmed.ncbi.nlm.nih.gov/14730359/
https://pubmed.ncbi.nlm.nih.gov/14730359/
https://www.researchgate.net/publication/8914457_Trehalose_alleviates_polyglutamine-mediated_pathology_in_a_mouse_model_of_Huntington_disease
https://www.benchchem.com/product/b1683222#application-of-trehalose-in-animal-models-of-neurodegenerative-diseases
https://www.benchchem.com/product/b1683222#application-of-trehalose-in-animal-models-of-neurodegenerative-diseases
https://www.benchchem.com/product/b1683222#application-of-trehalose-in-animal-models-of-neurodegenerative-diseases
https://www.benchchem.com/product/b1683222#application-of-trehalose-in-animal-models-of-neurodegenerative-diseases
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

